U50488 Hydrochloride

• IUPAC Name: 2-(3,4-dichlorophenyl)-N-methyl-N-(2-pyrrolidin-1-ylcyclohexyl)acetamide;hydrochloride
• InChI: InChI=1S/C19H26Cl2N2O.ClH/c1-22(19(24)13-14-8-9-15(20)16(21)12-14)17-6-2-3-7-18(17)23-10-4-5-11-23;/h8-9,12,17-18H,2-7,10-11,13H2,1H3;1H
• InChI Key: KGMMGVIYOHGOKQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCCC1N2CCCC2)C(=O)CC3=CC(=C(C=C3)Cl)Cl.Cl
• Molecular Formula: C19H27Cl3N2O
• Molecular Weight: 405.8 g/mol

Description

U-50488 Hydrochloride is a drug that acts as a highly selective κ-opioid agonist. It does not have any μ-opioid antagonist effects. It has analgesic, diuretic, and antitussive effects, and it can reverse the memory impairment produced by anticholinergic drugs.

Molecular Structure Analysis

The molecular formula of U-50488 Hydrochloride is C19H26Cl2N2O. The exact mass and molecular weight are not specified. The structure is complex, with multiple functional groups.

Chemical Reactions Analysis

U-50488 Hydrochloride is a selective κ-opioid agonist. At higher concentrations, it blocks Na+ channels. The (-)-enantiomer and (+)-enantiomer are also available.

Physical And Chemical Properties Analysis

U-50488 Hydrochloride is a solid substance with a white to light yellow color. It is soluble to 100 mM in water and to 100 mM in DMSO.

Scientific Research Applications

Inhibition of Toxic Effects

• U50488 Hydrochloride's enantiomer can inhibit its toxicity in mice, suggesting potential for counteracting toxic effects of similar compounds (Kuzeff, Topashka-Ancheva, & Mecheva, 2004).

Behavioral and Analgesic Effects

• Demonstrates potent antinociceptive activity and affects behavior, suggesting applications in pain management research (Tang & Collins, 2004).

Regulation of Receptor Signaling

• Regulates κ-opioid receptor signaling in peripheral sensory neurons, offering insights for developing improved pain treatments (Berg et al., 2011).

Ion Channel Interaction

• Affects potassium channel activity in cells, indicating potential for studying ion channel regulation and signaling (Li, Guo, Ye, & Zhang, 2006).

Cardioprotective Effects

• Exhibits cardioprotective properties in myocardial ischemia and reperfusion, relevant for heart disease research (Rong et al., 2009).

Interaction with Calcium Channels

• Directly blocks various calcium channels, providing avenues for studying drug-channel interactions (Berecki, Motin, & Adams, 2016).

Nanocarrier Delivery

• Can be effectively delivered to inflamed tissue using nanocarriers, highlighting its potential in targeted drug delivery (Unbehauen et al., 2019).

Impact on Urinary Tract Dysfunction

• Influences lower urinary tract function post spinal cord injury, providing insights for treatments of related dysfunctions (Yokoyama et al., 2004).

Inhibition of Viral Expression

• Shown to inhibit HIV-1 expression in acutely infected macrophages, suggesting potential in HIV research (Chao et al., 2001).

Receptor Heteromer Signaling

• Impacts the signaling characteristics and functional regulation of receptor heteromers in sensory neurons, relevant for pain management studies (Jacobs et al., 2019).

Oncological Research

• U50488 Hydrochloride has been found to induce apoptosis in hepatocellular carcinoma cells, indicating its potential in cancer research (Tan et al., 2022).

Role in Anti-nociception

• Contributes to anti-nociception in inflamed knee joints, relevant for studies on pain relief in specific body regions (Moon et al., 2016).

Mechanism of Action

U-50488 Hydrochloride works by selectively activating the κ-opioid receptor. This activation leads to various effects, including analgesic, diuretic, and antitussive effects.